N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide

• Molecular Formula: C26H28ClN3O3S
• Molecular Weight: 498 g/mol
• IUPAC Name: N-[2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl]-N-(4-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C26H28ClN3O3S/c1-20-8-12-23(13-9-20)30(34(32,33)24-6-4-3-5-7-24)19-26(31)29-16-14-28(15-17-29)25-18-22(27)11-10-21(25)2/h3-13,18H,14-17,19H2,1-2H3
• InChI Key: YBPXBMWBTARXMD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N(CC(=O)N2CCN(CC2)C3=C(C=CC(=C3)Cl)C)S(=O)(=O)C4=CC=CC=C4

Description

N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide, also known as Vortioxetine, is a novel antidepressant drug that was developed by the pharmaceutical company Lundbeck. Vortioxetine was approved by the FDA in 2013 for the treatment of major depressive disorder (MDD) in adults.

Mechanism of Action

The exact mechanism of action of N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide is not fully understood. However, it is believed to work by modulating several neurotransmitter systems in the brain, including serotonin, norepinephrine, dopamine, and glutamate. N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide has been shown to increase the levels of serotonin in the brain, which is thought to be responsible for its antidepressant effects.
Biochemical and Physiological Effects:
N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of several neurotransmitters in the brain, including serotonin, norepinephrine, and dopamine. N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide in lab experiments is its well-established safety profile. N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide has been extensively studied in preclinical and clinical trials and has been shown to be safe and well-tolerated. However, one limitation of using N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide in lab experiments is its high cost. N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide is a relatively expensive drug, which may limit its use in certain research settings.

Future Directions

There are several future directions for the research on N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide. One area of research could be to further elucidate the exact mechanism of action of the drug. Another area of research could be to investigate the potential use of N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide in the treatment of other psychiatric disorders, such as anxiety and PTSD. Additionally, research could be conducted to investigate the long-term effects of N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide on the brain and on overall health.

Synthesis Methods

The synthesis of N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide involves a series of chemical reactions. The starting material for the synthesis is 4-methylphenyl benzenesulfonyl chloride. The sulfonyl chloride is reacted with 2-amino-5-chloro-2-methylbenzoic acid to form the corresponding sulfonamide. The sulfonamide is then reacted with N-(4-methylphenyl) glycine ethyl ester to form the desired product, N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide.

Scientific Research Applications

N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide has been extensively studied in preclinical and clinical trials for the treatment of depression. It has been shown to be effective in reducing the symptoms of MDD in adults. N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(4-methylphenyl)benzenesulfonamide has also been studied for the treatment of other psychiatric disorders, such as anxiety and post-traumatic stress disorder (PTSD).